Cas no 2231256-73-6 (potassium (2-ethylphenyl)trifluoroboranuide)

Potassium (2-ethylphenyl)trifluoroboranuide is an organoboron compound commonly used as a versatile reagent in cross-coupling reactions, such as Suzuki-Miyaura couplings. Its trifluoroborate moiety enhances stability, improving handling and storage compared to boronic acids or esters. The 2-ethylphenyl group provides steric and electronic modulation, making it useful in constructing complex aromatic systems. This compound exhibits good solubility in polar organic solvents, facilitating homogeneous reaction conditions. Its robust stability under air and moisture simplifies laboratory workflows, reducing the need for stringent inert conditions. The potassium counterion further enhances reactivity in transition metal-catalyzed transformations. These properties make it a valuable intermediate in pharmaceutical and materials science research.

potassium (2-ethylphenyl)trifluoroboranuide structure

2231256-73-6 structure

Product Name:potassium (2-ethylphenyl)trifluoroboranuide

CAS No:2231256-73-6

MF:C₈H₉BF₃K

MW:212.06157374382

CID:6465802

PubChem ID:63677198

Update Time:2025-05-28

potassium (2-ethylphenyl)trifluoroboranuide Chemical and Physical Properties

Names and Identifiers

- potassium (2-ethylphenyl)trifluoroboranuide
- 2231256-73-6
- Potassium (2-ethylphenyl)trifluoroborate
- AKOS012988082
- EN300-1253076
- Inchi： 1S/C8H9BF3.K/c1-2-7-5-3-4-6-8(7)9(10,11)12;/h3-6H,2H2,1H3;/q-1;+1
- InChI Key： IBWLWEQJPWKGIW-UHFFFAOYSA-N
- SMILES： [K+].F[B-](C1C=CC=CC=1CC)(F)F

Computed Properties

Exact Mass: 212.0386464g/mol
Monoisotopic Mass: 212.0386464g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 149
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0Å²

potassium (2-ethylphenyl)trifluoroboranuide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1253076-1.0g	potassium (2-ethylphenyl)trifluoroboranuide	2231256-73-6	1g	$0.0	2023-06-08
Enamine	EN300-1253076-50mg	potassium (2-ethylphenyl)trifluoroboranuide	2231256-73-6	50mg	$359.0	2023-10-02
Enamine	EN300-1253076-100mg	potassium (2-ethylphenyl)trifluoroboranuide	2231256-73-6	100mg	$376.0	2023-10-02
Enamine	EN300-1253076-250mg	potassium (2-ethylphenyl)trifluoroboranuide	2231256-73-6	250mg	$393.0	2023-10-02
Enamine	EN300-1253076-500mg	potassium (2-ethylphenyl)trifluoroboranuide	2231256-73-6	500mg	$410.0	2023-10-02
Enamine	EN300-1253076-1000mg	potassium (2-ethylphenyl)trifluoroboranuide	2231256-73-6	1000mg	$428.0	2023-10-02
Enamine	EN300-1253076-2500mg	potassium (2-ethylphenyl)trifluoroboranuide	2231256-73-6	2500mg	$838.0	2023-10-02
Enamine	EN300-1253076-5000mg	potassium (2-ethylphenyl)trifluoroboranuide	2231256-73-6	5000mg	$1240.0	2023-10-02
Enamine	EN300-1253076-10000mg	potassium (2-ethylphenyl)trifluoroboranuide	2231256-73-6	10000mg	$1839.0	2023-10-02